Cas no 887267-79-0 (2-Methyl-4-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid)

2-Methyl-4-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid structure
887267-79-0 structure
Product Name:2-Methyl-4-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid
CAS No:887267-79-0
MF:C12H8F3NO2S
MW:287.257632255554
MDL:MFCD09258930
CID:867583
Update Time:2023-08-03

2-Methyl-4-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid
    • 2-METHYL-4-[3-(TRIFLUOROMETHYL)PHENYL]-5-THIAZOLECARBOXYLIC ACID
    • VAATXXOFXPQRSD-UHFFFAOYSA-N
    • 2-Methyl-4-(3-(trifluoromethyl)phenyl)thiazole-5-carboxylic acid
    • 2-Methyl-4-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid
    • MDL: MFCD09258930
    • Inchi: 1S/C12H8F3NO2S/c1-6-16-9(10(19-6)11(17)18)7-3-2-4-8(5-7)12(13,14)15/h2-5H,1H3,(H,17,18)
    • InChI Key: VAATXXOFXPQRSD-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC(=C1C(=O)O)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 287.023
  • Monoisotopic Mass: 287.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4

2-Methyl-4-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid Pricemore >>

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